Cas no 34218-93-4 ((3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid)
(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid Chemical and Physical Properties
Names and Identifiers
-
- (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid
- 34218-93-4
- 3beta,7alpha-Dihydroxychol-4-en-24-oic Acid
- (4R)-4-[(3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- LMST04010216
- F96114
- CHEBI:196599
- EX-A8368
-
- Inchi: 1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h12,14,16-20,22,25-26H,4-11,13H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20-,22+,23+,24-/m1/s1
- InChI Key: HCXLGXVBNGIUAC-YCBRVCGJSA-N
- SMILES: O[C@@H]1CC2=C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O
Computed Properties
- Exact Mass: 390.27700969g/mol
- Monoisotopic Mass: 390.27700969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 77.8Ų
(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1299698-1g |
(R)-4-((3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid |
34218-93-4 | 95% | 1g |
$3300 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1299698-1g |
(R)-4-((3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid |
34218-93-4 | 95% | 1g |
$3300 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1299698-1g |
(R)-4-((3S,7R,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid |
34218-93-4 | 95% | 1g |
$3300 | 2025-02-28 |
(3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
Additional information on (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid
Introduction to (3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic Acid (CAS No. 34218-93-4)
(3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) is a naturally occurring bile acid derivative that has garnered significant attention in the field of pharmaceutical research and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 34218-93-4, is a critical intermediate in the synthesis of various therapeutic agents and has demonstrated promising biological activities. The unique structural features of this bile acid derivative contribute to its multifaceted roles in physiological and pathological processes, making it a subject of extensive scientific investigation.
The molecular structure of (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) consists of a steroidal backbone with hydroxyl groups at the 3beta and 7alpha positions, as well as a carboxylic acid group at the 24th carbon. This configuration imparts distinct chemical properties that make it a valuable candidate for drug development. The compound is primarily found in certain species of fish and amphibians, where it plays a role in lipid metabolism and detoxification processes. Its discovery and subsequent study have opened new avenues for understanding the mechanisms underlying various metabolic disorders.
In recent years, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) has been the focus of numerous research studies due to its potential therapeutic applications. One of the most notable areas of investigation is its role in modulating cholesterol metabolism. Studies have shown that this bile acid derivative can influence the expression of key enzymes involved in cholesterol synthesis and transport, thereby offering a potential therapeutic strategy for hypercholesterolemia. The ability to regulate cholesterol levels is particularly significant given the global burden of cardiovascular diseases associated with high cholesterol.
Furthermore, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) has demonstrated anti-inflammatory properties in preclinical studies. Chronic inflammation is a hallmark of many metabolic and autoimmune diseases, and inhibiting inflammatory pathways has been shown to ameliorate disease progression. Research indicates that this bile acid derivative can modulate the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses. By attenuating NF-κB signaling, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) may offer a novel approach to managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The compound's potential in cancer therapy is another area of active investigation. Emerging evidence suggests that bile acids, including (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid), can influence cancer cell proliferation and apoptosis. Mechanistically, this bile acid derivative has been shown to interact with nuclear receptors such as farnesoid X receptor (FXR) and liver X receptors (LXR), which are critical regulators of cell growth and survival. By modulating the activity of these receptors, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) may have therapeutic implications in oncology.
In addition to its biological activities, (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) has been explored for its role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation in the brain. Studies have indicated that bile acids can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative damage and modulating inflammatory responses. The structural properties of (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) make it a promising candidate for developing treatments targeting neuroinflammation and oxidative stress.
The synthesis and pharmaceutical development of derivatives based on (3beta,7alpha-3,7-Dihydroxychol-4-3n-24-oic acid) are areas of ongoing research. Chemists have been working on optimizing synthetic routes to produce this compound in scalable quantities while maintaining high purity standards. Advances in synthetic methodologies have enabled the creation of modified versions of this bile acid derivative with enhanced bioavailability and targeted pharmacological effects. These derivatives hold promise for treating a range of diseases beyond their parent compound.
The regulatory landscape for compounds like ((() also plays a crucial role in their clinical translation. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Preclinical studies using (((((((CAS No.) must demonstrate not only biological activity but also low toxicity profiles. Phase I clinical trials have begun to evaluate the safety and pharmacokinetic properties of this compound in human subjects.
In conclusion, (<betaytrO
34218-93-4 ((3beta,7alpha)-3,7-Dihydroxychol-4-3n-24-oic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)